Cas no 941871-26-7 (N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide)

• Product Name: N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide
• CAS No: 941871-26-7
• MF: C₂₁H₂₃F₂N₃O₃
• MW: 403.422432184219
• CID: 5459084
• PubChem ID: 18589265
• Update Time: 2025-10-28

N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• F2880-2701
• 941871-26-7
• N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide
• AKOS024474834
• N-[(4-fluorophenyl)methyl]-N'-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]oxamide
• VU0504647-1
• N1-(4-fluorobenzyl)-N2-(2-(4-fluorophenyl)-2-morpholinoethyl)oxalamide
• N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide

• Inchi： 1S/C21H23F2N3O3/c22-17-5-1-15(2-6-17)13-24-20(27)21(28)25-14-19(26-9-11-29-12-10-26)16-3-7-18(23)8-4-16/h1-8,19H,9-14H2,(H,24,27)(H,25,28)
• InChI Key： VYGGWCKEQYTURA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CNC(C(NCC1C=CC(=CC=1)F)=O)=O)N1CCOCC1

Computed Properties

• Exact Mass: 403.17074793g/mol
• Monoisotopic Mass: 403.17074793g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.7Ų

Additional information on N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide

N-2-(4-Fluorophenyl)-2-(Morpholin-4-yl)Ethyl-N'-(4-Fluorophenyl)Methylethanediamide: A Comprehensive Overview

The compound with CAS No. 941871-26-7, known as N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluorophenyl group, a morpholinyl group, and an ethanediamide backbone. These structural features contribute to its versatile properties and make it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, particularly due to their ability to enhance pharmacokinetic properties such as solubility and bioavailability. The presence of the fluorophenyl group in this compound suggests that it may exhibit similar advantages, making it a promising candidate for further exploration in medicinal chemistry. Additionally, the morpholinyl group is known for its ability to act as a hydrogen bond donor or acceptor, which can significantly influence the compound's interaction with biological targets.

One of the most notable aspects of this compound is its potential as a diamide linker in peptide synthesis. The ethanediamide backbone provides two amide groups, which can be utilized to connect different functional groups or biomolecules. This property has been leveraged in recent research to develop novel bioconjugates for targeted drug delivery systems. For instance, studies have demonstrated that such linkers can enhance the stability and specificity of antibody-drug conjugates (ADCs), which are widely used in cancer therapy.

Furthermore, the combination of fluorophenyl and morpholinyl groups in this compound introduces a level of structural complexity that may confer unique electronic and steric properties. These properties are crucial in determining the compound's reactivity and selectivity in various chemical reactions. Recent advancements in computational chemistry have enabled researchers to predict the electronic distribution and reactivity of such molecules with high accuracy, facilitating their design and optimization for specific applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide bond formation, and fluorination reactions. The synthesis pathway typically begins with the preparation of intermediate compounds such as 4-fluorophenethyl alcohol or morpholine derivatives, which are then subjected to coupling reactions to form the final product. Optimization of these steps is essential to ensure high yield and purity, which are critical for downstream applications.

Another area where this compound has shown promise is in materials science. Its ability to form stable amide bonds makes it a potential candidate for use in polymer synthesis or as a cross-linking agent. Recent research has explored the use of similar compounds in creating stimuli-responsive materials, which can undergo reversible structural changes in response to external stimuli such as temperature or pH. Such materials have applications in sensors, drug delivery systems, and adaptive textiles.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that fluorinated aromatic compounds can persist in the environment due to their high stability; however, the presence of functional groups like the morpholinyl group may influence this behavior. Ongoing research aims to develop sustainable methods for synthesizing and recycling such compounds to minimize their environmental footprint.

In conclusion, N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide (CAS No. 941871-26-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with valuable chemical and biological properties, making it a subject of continued interest for researchers worldwide. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is likely to find new uses that further enhance its significance in both academic and industrial settings.